Cas no 2416236-63-8 (3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers)

• Product Name: 3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers
• CAS No: 2416236-63-8
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• MDL: MFCD32668034
• CID: 5599465
• PubChem ID: 146155512
• Update Time: 2025-05-24

3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoline;hydrochloride
• 2416236-63-8
• EN300-26624268
• 3,3-dimethyl-decahydroquinoline hydrochloride
• 3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers

• MDL： MFCD32668034
• Inchi： 1S/C11H21N.ClH/c1-11(2)7-9-5-3-4-6-10(9)12-8-11;/h9-10,12H,3-8H2,1-2H3;1H
• InChI Key： JYKZMHXKLHCIJX-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C)(C)CC2CCCCC12

Computed Properties

• Exact Mass: 203.1440774g/mol
• Monoisotopic Mass: 203.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers

Introduction to 3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers (CAS No. 2416236-63-8)

The compound 3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers (CAS No. 2416236-63-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This mixture of diastereomers has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The decahydroquinoline core, characterized by its fused cycloheptane and piperidine rings, serves as a versatile platform for drug discovery, offering opportunities for modulating biological targets with high specificity.

In recent years, the exploration of 3,3-dimethyl-decahydroquinoline hydrochloride has been driven by its promising pharmacological profile. Decahydroquinoline derivatives have demonstrated utility as scaffolds for developing compounds with anti-inflammatory, antiviral, and anticancer properties. The presence of multiple diastereomers in this mixture adds a layer of complexity that can be exploited to fine-tune pharmacokinetic and pharmacodynamic profiles. This diversity in stereochemistry allows researchers to investigate the impact of chirality on biological activity, a critical consideration in modern drug development.

The synthesis of 3,3-dimethyl-decahydroquinoline hydrochloride involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the dimethyl group at the 3-position enhances the rigidity of the decahydroquinoline ring system, which can influence binding interactions with biological targets. Furthermore, the hydrochloride salt form improves solubility and stability, making it more amenable for formulation into pharmaceutical products. These attributes have positioned this compound as a valuable intermediate in the synthesis of more complex molecules.

Recent studies have begun to elucidate the biological significance of 3,3-dimethyl-decahydroquinoline hydrochloride. Researchers have observed that diastereomer mixtures can exhibit distinct biological activities compared to their enantiomeric counterparts. This phenomenon underscores the importance of stereochemical diversity in drug design and underscores the need for comprehensive characterization of diastereomeric mixtures. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in determining the structures of these diastereomers, providing insights into their conformational preferences and intermolecular interactions.

The potential applications of 3,3-dimethyl-decahydroquinoline hydrochloride extend beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound as a building block for novel therapeutics. Its structural framework is conducive to modifications that can enhance bioavailability, reduce toxicity, and improve target engagement. For instance, derivatization at other positions on the decahydroquinoline ring system could yield compounds with enhanced affinity for specific receptors or enzymes implicated in various diseases.

The development of 3,3-dimethyl-decahydroquinoline hydrochloride also aligns with broader trends in medicinal chemistry towards sustainable and efficient synthetic methodologies. Green chemistry principles are being integrated into the synthesis process to minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored to enhance atom economy and improve yields. These innovations not only make the production of this compound more sustainable but also contribute to the overall efficiency of drug discovery pipelines.

Another area of interest is the computational modeling of 3,3-dimethyl-decahydroquinoline hydrochloride diastereomers. Molecular docking studies have revealed that subtle differences in stereochemistry can significantly alter binding affinities and selectivity profiles. These insights are being used to guide experimental efforts by predicting which diastereomers are most likely to exhibit desirable pharmacological properties. The integration of computational methods with experimental validation has accelerated the discovery process and reduced the time required to identify lead compounds.

The role of 3,3-dimethyl-decahydroquinoline hydrochloride in drug development is further highlighted by its potential as a chiral auxiliary or ligand in asymmetric synthesis. The unique stereochemistry of this compound can be utilized to induce enantioselectivity in chemical reactions, enabling the efficient production of enantiomerically pure compounds. Such advancements are crucial for developing drugs that exhibit optimal therapeutic effects while minimizing side effects.

In conclusion,3,3-dimethyl-decahydroquinoline hydrochloride, Mixture of diastereomers (CAS No. 2416236-63-8), represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As our understanding of stereoelectronic effects continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicinal chemistry.